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Compound of Interest

Compound Name: A-908292

Cat. No.: B15616565 Get Quote

Application Notes and Protocols for A-908292
For Researchers, Scientists, and Drug Development Professionals

Introduction
A-908292 is a potent and selective inhibitor of Acetyl-CoA Carboxylase 2 (ACC2), a key

enzyme in the regulation of fatty acid metabolism.[1] With an IC50 of 23 nM for human ACC2,

A-908292 serves as a valuable tool for research into metabolic disorders.[1] In vivo studies

have demonstrated that administration of A-908292 can reduce serum glucose and triglyceride

levels.[1] Furthermore, A-908292 has been shown to stimulate the PPAR-α-dependent

signaling pathway.[1] These application notes provide detailed protocols for the solubilization,

storage, and handling of A-908292 for both in vitro and in vivo studies.

Physicochemical Properties
Property Value Reference

Molecular Formula C18H20N2O4S [1]

Molecular Weight 360.43 g/mol [1]

Appearance Off-white to light yellow solid MedChemExpress

CAS Number 903886-95-3 [1]
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Solubility Data
The solubility of A-908292 has been determined in various solvents. Dimethyl sulfoxide

(DMSO) is the recommended solvent for preparing high-concentration stock solutions. For in

vivo applications, co-solvent systems are necessary to ensure solubility in aqueous

environments.

Table 1: Solubility of A-908292 in Common Solvents

Solvent Concentration Comments

DMSO 50 mg/mL (138.72 mM)

Requires sonication and

warming to 60°C for complete

dissolution.[1]

DMSO 10 mM
Readily soluble at room

temperature.

Ethanol Soluble

While specific quantitative data

is not available, thiazole

derivatives are generally

soluble in alcohols.

Methanol Soluble

Similar to ethanol, qualitative

assessment suggests

solubility.

Table 2: Formulations for In Vivo Studies
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Formulation Achievable Concentration Protocol

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 1.25 mg/mL (3.47 mM)

Add solvents sequentially and

mix thoroughly between each

addition.[1]

10% DMSO, 90% (20% SBE-

β-CD in saline)
≥ 1.25 mg/mL (3.47 mM)

Prepare the SBE-β-CD

solution first, then add the

DMSO stock.[1]

10% DMSO, 90% Corn Oil ≥ 1.25 mg/mL (3.47 mM)
Mix the DMSO stock with corn

oil.[1]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
Materials:

A-908292 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile polypropylene tubes

Vortex mixer

Calibrated analytical balance

Protocol:

Equilibrate the A-908292 vial to room temperature before opening.

Weigh out the desired amount of A-908292 powder using a calibrated analytical balance. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.60 mg of A-908292.

Add the appropriate volume of anhydrous DMSO to the A-908292 powder. For the example

above, add 1 mL of DMSO.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-147004/A-908292-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-147004/A-908292-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-147004/A-908292-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b15616565?utm_src=pdf-body
https://www.benchchem.com/product/b15616565?utm_src=pdf-body
https://www.benchchem.com/product/b15616565?utm_src=pdf-body
https://www.benchchem.com/product/b15616565?utm_src=pdf-body
https://www.benchchem.com/product/b15616565?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vortex the solution until the A-908292 is completely dissolved. Gentle warming (up to 37°C)

may be applied to aid dissolution.

Aliquot the stock solution into smaller volumes in sterile polypropylene tubes to minimize

freeze-thaw cycles.

Preparation of a High-Concentration 50 mg/mL Stock
Solution in DMSO
Materials:

A-908292 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile polypropylene tubes

Vortex mixer

Water bath sonicator

Water bath or heating block set to 60°C

Protocol:

Equilibrate the A-908292 vial to room temperature.

Weigh out the desired amount of A-908292. To prepare 1 mL of a 50 mg/mL stock solution,

use 50 mg of the compound.

Add the corresponding volume of anhydrous DMSO (1 mL in this example).

Vortex the mixture vigorously.

Place the tube in a water bath sonicator and sonicate for 10-15 minutes.

Transfer the tube to a 60°C water bath or heating block and heat for 10 minutes, with

intermittent vortexing, until the solution is clear and all solid has dissolved.[1]
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Allow the solution to cool to room temperature before use.

Aliquot for storage as described in the previous protocol.

Storage and Stability
Powder:

Store at -20°C for up to 3 years.

Store at 4°C for up to 2 years.[1]

In Solvent (DMSO):

Store stock solutions at -80°C for up to 6 months.

Store at -20°C for up to 1 month.[1]

It is recommended to use freshly opened, anhydrous DMSO for preparing stock solutions, as

hygroscopic DMSO can negatively impact solubility.

Avoid multiple freeze-thaw cycles to maintain the integrity of the compound.

Signaling Pathway of A-908292
A-908292 acts as a selective inhibitor of ACC2. ACC2 is a mitochondrial enzyme that catalyzes

the conversion of Acetyl-CoA to Malonyl-CoA. Malonyl-CoA allosterically inhibits Carnitine

Palmitoyltransferase 1 (CPT1), the rate-limiting enzyme for the transport of long-chain fatty

acids into the mitochondria for β-oxidation. By inhibiting ACC2, A-908292 reduces the levels of

Malonyl-CoA, which in turn relieves the inhibition of CPT1. This leads to an increase in fatty

acid oxidation. Furthermore, the inhibition of ACC2 by A-908292 has been shown to stimulate

the PPAR-α signaling pathway, a key regulator of lipid metabolism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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